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Compound of Interest

Compound Name: Dafadine-A

cat. No.: B1139421

For Immediate Reference by Laboratory Personnel

This document provides comprehensive guidance on the proper disposal procedures for
Dafadine-A, a selective inhibitor of the DAF-9 cytochrome P450.[1][2] Adherence to these
protocols is critical to ensure personnel safety, environmental protection, and regulatory
compliance. This information is intended for researchers, scientists, and drug development
professionals.

Core Safety & Handling Principles

Dafadine-A is a combustible solid and should be handled with care.[3] While it is not currently
classified as a hazardous substance under the Globally Harmonized System (GHS), its
toxicological properties have not been fully investigated.[4] Therefore, it is prudent to treat it as
a potentially hazardous chemical.

Key Handling Precautions:

» Always handle Dafadine-A in a well-ventilated area, preferably within a certified chemical
fume hood.[5]

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-
retardant lab coat, and chemical-resistant gloves.[5]

e Avoid generating dust when handling the solid powder form.[6]
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» Keep containers tightly closed when not in use and store in a cool, dry place away from

oxidizing agents and sources of ignition.[5][7]

Quantitative Data Summary

The following table summarizes key quantitative information for Dafadine-A.

Property Value Citation(s)
Chemical Formula C23H25N303 [1]
Molecular Weight 391.46 g/mol [3]
CAS Number 1065506-69-5 [1]
Appearance Light beige solid powder [3]
Solubility 100 mg/mL in DMSO [3]

Storage Temperature

2-8°C (short term), -20°C (long

term)

[3]

Flash Point

285.4 - 348.4 °C (545.7 - 659.1
OF)

[3]

Storage Class

11 (Combustible Solids)

[3]

Step-by-Step Disposal Procedures

Disposal of Dafadine-A and associated waste must be conducted in accordance with

institutional policies and local, state, and federal regulations. Never dispose of Dafadine-A

down the drain or in the regular trash.[2][6]

Unused or Expired Dafadine-A (Solid)

o Containerization: Keep the original Dafadine-A in its manufacturer's container with the label

intact and legible.[8]

» Labeling: If the original label is damaged, or if you are transferring the waste, create a

hazardous waste label. This label must include:
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The words "Hazardous Waste"

[e]

The full chemical name: "Dafadine-A"

o

The CAS Number: "1065506-69-5"

[¢]

[¢]

The primary hazard: "Combustible Solid"

[e]

The date waste was first placed in the container.

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[1][3] This area must be at or near the point of generation. Ensure the
container is closed at all times except when adding waste.[8]

Segregation: Store the Dafadine-A waste container segregated from incompatible materials,
particularly oxidizing agents.[1]

Pickup: Arrange for disposal through your institution's Environmental Health & Safety (EHS)
department by submitting a chemical waste collection request.[9]

Contaminated Labware and Debris

This category includes items such as gloves, pipette tips, and paper towels that are lightly
contaminated with Dafadine-A.

Segregation: Collect all solid waste contaminated with Dafadine-A in a designated,
compatible waste container. A polyethylene bag or a clearly labeled solid waste pail is
appropriate.[10]

Labeling: The container must be clearly labeled as "Hazardous Waste" and list "Dafadine-A
Contaminated Debris" as the contents.

Storage: Keep the container sealed and store it in your laboratory's SAA.

Disposal: This waste stream must be collected by your institution's EHS for incineration.[10]

Dafadine-A Solutions

Solutions of Dafadine-A (e.g., in DMSO) must be disposed of as liquid chemical waste.
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» Containerization: Collect all liquid waste containing Dafadine-A in a chemically compatible,
leak-proof container with a screw-top cap. Do not fill the container beyond 75% capacity to
allow for vapor expansion.[11]

o Labeling: Affix a hazardous waste label to the container. List all chemical constituents with
their approximate percentages (e.g., "Dafadine-A, <1%; Dimethyl Sulfoxide, >99%").

o Storage & Segregation: Store in the SAA, segregated from incompatible waste streams like
acids and oxidizers.

o Pickup: Arrange for collection by your institution's EHS department.

Empty Dafadine-A Containers

An "empty" container that held Dafadine-A can be disposed of in the regular trash only after
following these steps:

o Removal of Residue: Ensure that all powdered Dafadine-A has been removed to the
maximum extent possible through standard practices.[8]

o Label Defacement. Completely remove or deface the original chemical label to prevent
misidentification.[9]

» Disposal: Once the label is defaced, the empty container may be placed in the appropriate
recycling or general waste bin, as per institutional guidelines.

Experimental Protocol: Small Spill Decontamination

This protocol details the procedure for cleaning a small spill (less than 1 gram) of solid
Dafadine-A.

Objective: To safely decontaminate a laboratory surface after a small spill of powdered
Dafadine-A.

Materials:

o Personal Protective Equipment (PPE) as described in Section 1

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1139421?utm_src=pdf-body
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b1139421?utm_src=pdf-body
https://www.benchchem.com/product/b1139421?utm_src=pdf-body
https://www.benchchem.com/product/b1139421?utm_src=pdf-body
https://www.benchchem.com/product/b1139421?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1139421?utm_src=pdf-body
https://www.benchchem.com/product/b1139421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e "Spill Control" signage

¢ Non-combustible absorbent material (e.g., sand, vermiculite)

e Scoop and brush (spark-proof recommended)[7]

» Designated hazardous waste container for spill cleanup materials
e 70% Ethanol solution

e Paper towels

Procedure:

o Alert & Secure: Immediately alert personnel in the vicinity. Restrict access to the spill area
and post "Spill Control" signage.

e PPE: Ensure you are wearing the appropriate PPE before addressing the spill.
e Contain & Collect:

o Gently cover the spilled Dafadine-A powder with a non-combustible absorbent material
like sand to prevent it from becoming airborne.[7]

o Using a spark-proof scoop and brush, carefully collect the mixture. Avoid creating dust.[6]
o Place all collected material into a designated hazardous waste container.
o Surface Decontamination:
o Saturate a paper towel with 70% ethanol.
o Wipe the spill area, working from the outside edges toward the center.
o Place the used paper towels into the same hazardous waste container.

e Final Cleaning: Perform a second wipe with a fresh paper towel saturated with 70% ethanol
to ensure complete decontamination. Place this towel in the waste container as well.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://research.wayne.edu/oehs/chemical/19-015s_sop_flammable_solids_ada.docx
https://www.benchchem.com/product/b1139421?utm_src=pdf-body
https://research.wayne.edu/oehs/chemical/19-015s_sop_flammable_solids_ada.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Flammable-Solids_SOP_Template.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

+ Waste Disposal: Seal the hazardous waste container, label it "Dafadine-A Spill Debris," and
place it in the SAA for EHS pickup.

* Reporting: Report the spill to your laboratory supervisor or EHS department, as required by
your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Dafadine-A and related waste.

Identify Dafadine-A Waste
Determine Waste Type

Liquid Solution

Solid Chemical olid Debris Empty Containi

\

Unused/Expired Solid
Dafadine-A

Dafadine-A Solution Contaminated Debris

(e.g., in DMSO) (Gloves, Tips, etc.) Empty Container

Label as Hazardous Waste: Label as Hazardous Waste: Label as Hazardous Waste: Remove or Deface
‘Dafadine-A' List all constituents & % ‘Dafadine-A Contaminated Debris' Original Label

Store Securely in

Dispose in Regular
Satellite Accumulation Area (SAA)

Trash/Recycling

Arrange EHS Pickup
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Caption: Logical workflow for the segregation and disposal of Dafadine-A waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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